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Compound of Interest

Compound Name: Ac-DEVDD-TPP

Cat. No.: B15610493 Get Quote

Ac-DEVD-CHO Technical Support Center
Welcome to the technical support center for Ac-DEVD-CHO, a critical tool for researchers

studying apoptosis. This guide provides detailed information on the stability, storage, and

proper handling of Ac-DEVD-CHO to ensure the integrity and reproducibility of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ac-DEVD-CHO and what is its primary application?

Ac-DEVD-CHO is a synthetic, cell-permeable tetrapeptide and a potent, reversible inhibitor of

caspase-3 and caspase-7.[1][2][3] Its sequence, DEVD (Asp-Glu-Val-Asp), is derived from the

cleavage site of PARP (poly (ADP-ribose) polymerase), a key substrate of activated caspase-3.

[4] It is widely used in cell-based assays to study the role of caspase-3 in apoptosis and to

investigate cellular events downstream of caspase-3 activation.[1][4]

Q2: The product I received is a lyophilized powder. How should I reconstitute it?

It is recommended to reconstitute the lyophilized Ac-DEVD-CHO powder in sterile, high-quality

dimethyl sulfoxide (DMSO) to create a stock solution.[4][5][6] For example, reconstituting 1 mg

of the peptide in 1 ml of DMSO will yield a 1 mg/ml solution.[4] For aqueous buffers like PBS,

sonication may be needed to aid dissolution.[7]

Q3: How should I store the lyophilized powder and the reconstituted stock solution?
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Proper storage is crucial to maintain the stability and activity of Ac-DEVD-CHO. The lyophilized

powder should be stored at -20°C.[4][6][8][9] Once reconstituted, the stock solution should be

aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or

-80°C.[4][7][9]

Q4: For how long is the reconstituted stock solution stable?

The stability of the reconstituted stock solution depends on the storage temperature. When

stored at -20°C, the solution is typically stable for up to 1-2 months.[4][9] For longer-term

storage, up to 6 months to a year, it is recommended to store the aliquots at -80°C.[7][9]

Always protect the solution from light.[7]

Q5: Can I store the reconstituted Ac-DEVD-CHO in an aqueous buffer?

While Ac-DEVD-CHO can be dissolved in aqueous buffers such as PBS, it is generally less

stable than in DMSO.[7] If your experimental protocol requires an aqueous solution, it is best to

prepare it fresh on the day of use and avoid long-term storage.
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Issue Possible Cause Recommendation

No or low inhibition of

caspase-3 activity

Degraded inhibitor: Improper

storage or repeated freeze-

thaw cycles of the stock

solution can lead to

degradation.

Use a fresh aliquot of the Ac-

DEVD-CHO stock solution. For

long-term storage, ensure

aliquots are stored at -80°C.

Insufficient inhibitor

concentration: The

concentration of Ac-DEVD-

CHO may be too low to

effectively inhibit caspase-3 in

your experimental system.

Titrate the inhibitor

concentration to determine the

optimal concentration for your

specific cell type and

experimental conditions. A

common starting concentration

is 10-100 nM.[4]

Incorrect assay buffer

conditions: The pH or other

components of the assay

buffer may not be optimal for

inhibitor activity.

Ensure the assay buffer has a

pH of around 7.2-7.5 and

contains a reducing agent like

DTT to maintain the active site

cysteine of the caspase.

Inconsistent results between

experiments

Variability in inhibitor

concentration: Inaccurate

pipetting or inconsistent

dilution of the stock solution.

Use calibrated pipettes and

prepare fresh dilutions for each

experiment.

Cellular toxicity at high

concentrations: High

concentrations of DMSO

(vehicle) or the inhibitor itself

can be toxic to cells.

Ensure the final concentration

of DMSO in your cell culture

medium is low (typically

≤0.1%) to avoid solvent-

induced toxicity.[6]

Precipitation of the inhibitor in

aqueous solution

Low solubility in aqueous

buffers: Ac-DEVD-CHO has

limited solubility in aqueous

solutions.

Prepare fresh dilutions from a

DMSO stock solution just

before use. If precipitation

occurs, gentle warming or

sonication might help, but

fresh preparation is preferred.

[7]
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Stability and Storage Conditions Summary
Form

Storage
Temperature

Duration Special Conditions

Lyophilized Powder -20°C Up to 3 years[9]
Store in a dry, dark

place.

Reconstituted in

DMSO
-20°C 1-2 months[4][9]

Aliquot to avoid

freeze-thaw cycles.

Protect from light.[7]

Reconstituted in

DMSO
-80°C Up to 1 year[9]

Aliquot to avoid

freeze-thaw cycles.

Protect from light.[7]

Experimental Protocols
Protocol: Inhibition of Caspase-3 in a Cell-Based
Apoptosis Assay
This protocol provides a general guideline for using Ac-DEVD-CHO to inhibit caspase-3 activity

in cultured cells.

Materials:

Ac-DEVD-CHO (lyophilized powder)

Anhydrous DMSO

Cell culture medium appropriate for your cell line

Apoptosis-inducing agent (e.g., staurosporine, etoposide)

96-well cell culture plate

Caspase-3 activity assay kit (e.g., colorimetric or fluorometric)

Procedure:
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Prepare Ac-DEVD-CHO Stock Solution:

Reconstitute the lyophilized Ac-DEVD-CHO in anhydrous DMSO to a stock concentration

of 1-10 mM.

Aliquot the stock solution and store at -80°C.

Cell Seeding:

Seed your cells in a 96-well plate at a density appropriate for your cell line and allow them

to adhere overnight.

Inhibitor Pre-treatment:

Prepare a working solution of Ac-DEVD-CHO in cell culture medium. The final

concentration will need to be optimized, but a starting range of 10-100 µM is common for

cell-based assays.

Remove the old medium from the cells and add the medium containing Ac-DEVD-CHO.

Include a vehicle control (medium with the same concentration of DMSO used for the

inhibitor).

Incubate the cells for 1-2 hours at 37°C.

Induction of Apoptosis:

Add the apoptosis-inducing agent to the wells (except for the negative control wells) at a

pre-determined optimal concentration.

Incubate for the desired period to induce apoptosis (e.g., 3-6 hours).

Measure Caspase-3 Activity:

Following the incubation, lyse the cells and measure caspase-3 activity using a

commercial assay kit according to the manufacturer's instructions. The assay typically

involves a caspase-3 substrate that produces a colorimetric or fluorescent signal upon

cleavage.
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Data Analysis:

Compare the caspase-3 activity in cells treated with the apoptosis inducer alone versus

those pre-treated with Ac-DEVD-CHO. A significant reduction in the signal in the presence

of Ac-DEVD-CHO indicates specific inhibition of caspase-3 activity.

Visualizations
Caspase Activation Pathway and Site of Ac-DEVD-CHO
Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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